Sulfite
Overview
Description
Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion.
Properties
CAS No. |
14265-45-3 |
|---|---|
Molecular Formula |
SO3(2−) O3S-2 |
Molecular Weight |
80.07 g/mol |
IUPAC Name |
sulfite |
InChI |
InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)/p-2 |
InChI Key |
LSNNMFCWUKXFEE-UHFFFAOYSA-L |
SMILES |
[O-]S(=O)[O-] |
Canonical SMILES |
[H+].[H+].[O-]S(=O)[O-] |
Key on ui other cas no. |
15181-46-1 7782-99-2 |
physical_description |
Solid Gas |
solubility |
558.5 mg/mL |
Origin of Product |
United States |
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![4-[(Isobutylamino)sulfonyl]benzoic acid](/img/structure/B76097.png)
